Cas no 1248164-43-3 (2-(2,2-diethoxyacetyl)cyclopentan-1-one)

• Product Name: 2-(2,2-diethoxyacetyl)cyclopentan-1-one
• CAS No: 1248164-43-3
• MF: C₁₁H₁₈O₄
• MW: 214.258224010468
• CID: 5857477
• PubChem ID: 62114013
• Update Time: 2025-11-01

2-(2,2-diethoxyacetyl)cyclopentan-1-one Chemical and Physical Properties

Names and Identifiers

• Cyclopentanone, 2-(2,2-diethoxyacetyl)-
• 2-(2,2-Diethoxyacetyl)cyclopentan-1-one
• AKOS011393959
• EN300-1126747
• 1248164-43-3
• CS-0348330
• 2-(2,2-diethoxyacetyl)cyclopentan-1-one

• Inchi： 1S/C11H18O4/c1-3-14-11(15-4-2)10(13)8-6-5-7-9(8)12/h8,11H,3-7H2,1-2H3
• InChI Key： CKUODPVSYILWAK-UHFFFAOYSA-N
• SMILES： C1(=O)CCCC1C(C(OCC)OCC)=O

Computed Properties

• Exact Mass: 214.12050905g/mol
• Monoisotopic Mass: 214.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.095±0.06 g/cm3(Predicted)
• Boiling Point: 336.0±37.0 °C(Predicted)
• pka: 9.76±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds 1,3-dicarbonyl compounds

Additional information on 2-(2,2-diethoxyacetyl)cyclopentan-1-one

Comprehensive Overview of 2-(2,2-Diethoxyacetyl)cyclopentan-1-one (CAS No. 1248164-43-3)

In the realm of organic chemistry, 2-(2,2-diethoxyacetyl)cyclopentan-1-one (CAS No. 1248164-43-3) stands out as a versatile intermediate with significant applications in pharmaceutical and agrochemical synthesis. This compound, characterized by its unique cyclopentanone core and diethoxyacetyl functional group, has garnered attention for its role in constructing complex molecular architectures. Researchers and industries alike are increasingly exploring its potential, driven by the growing demand for innovative synthetic pathways and sustainable chemical processes.

The molecular structure of 2-(2,2-diethoxyacetyl)cyclopentan-1-one combines a five-membered cyclopentanone ring with a diethoxyacetyl side chain, offering a balance of reactivity and stability. This duality makes it a valuable building block for heterocyclic compounds, which are pivotal in drug discovery and material science. Recent trends in green chemistry have further highlighted its utility, as the compound can be derived from renewable resources and processed under mild conditions, aligning with global sustainability goals.

One of the most frequently searched questions regarding CAS No. 1248164-43-3 revolves around its synthetic applications. Studies have demonstrated its efficacy in multicomponent reactions, where it serves as a precursor for bioactive molecules with potential therapeutic properties. For instance, its incorporation into chiral catalysts has opened new avenues in asymmetric synthesis, a hot topic in modern organic chemistry. Additionally, its compatibility with microwave-assisted synthesis techniques has piqued interest, as these methods reduce reaction times and energy consumption—a key concern for environmentally conscious researchers.

Another area of interest is the compound's role in flavor and fragrance industries. The cyclopentanone moiety is a common motif in naturally occurring aroma compounds, and modifications via the diethoxyacetyl group can yield novel scent profiles. This application aligns with consumer demand for unique and sustainable fragrance ingredients, a trend amplified by the rise of clean beauty movements. Analytical techniques such as GC-MS and NMR spectroscopy are routinely employed to characterize these derivatives, ensuring purity and consistency.

From a commercial perspective, 2-(2,2-diethoxyacetyl)cyclopentan-1-one is often discussed in the context of supply chain resilience. The COVID-19 pandemic underscored the importance of diversifying chemical sourcing, and this compound's adaptability to alternative synthetic routes has made it a candidate for localized production. Furthermore, its compatibility with continuous flow chemistry systems addresses scalability challenges, a critical factor for manufacturers aiming to meet fluctuating market demands.

In conclusion, 2-(2,2-diethoxyacetyl)cyclopentan-1-one (CAS No. 1248164-43-3) exemplifies the intersection of innovation and practicality in contemporary chemistry. Its multifaceted applications—from pharmaceuticals to fragrances—coupled with its alignment with sustainable practices, ensure its relevance in both academic and industrial settings. As research continues to uncover new uses for this compound, its prominence in the chemical landscape is poised to grow, offering exciting opportunities for scientists and entrepreneurs alike.